5-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-(propan-2-yloxy)pyridine

• IUPAC Name: [3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-(6-propan-2-yloxypyridin-3-yl)methanone
• InChI: InChI=1S/C16H19BrN4O2/c1-11(2)23-15-4-3-13(5-18-15)16(22)20-7-12(8-20)9-21-10-14(17)6-19-21/h3-6,10-12H,7-9H2,1-2H3
• InChI Key: ZXHXTAGHKOEGKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)C(=O)N2CC(C2)CN3C=C(C=N3)Br
• Molecular Formula: C16H19BrN4O2
• Molecular Weight: 379.25 g/mol

Description

The compound “5-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-(propan-2-yloxy)pyridine” is a complex organic molecule. It contains several functional groups, including a pyrazole ring, an azetidine ring, a carbonyl group, and a pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings and functional groups. The pyrazole ring contains two nitrogen atoms, and the azetidine ring is a four-membered cyclic amine. The carbonyl group is a polar functional group, and the pyridine ring is a six-membered aromatic heterocycle.

Scientific Research Applications

1. Synthesis and Structural Analysis

• Research on pyrazole derivatives, including 5-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-(propan-2-yloxy)pyridine, has led to the synthesis of novel compounds with potential applications in various fields. These compounds are characterized by advanced techniques such as NMR, IR spectroscopy, and X-ray diffraction, contributing to the understanding of their molecular structures and properties (Shen et al., 2012).

2. Antimicrobial and Antiviral Activities

• Pyrazole derivatives exhibit significant antimicrobial and antiviral activities. Studies have shown that certain pyrazole-based compounds, structurally related to the one , demonstrate strong inhibitory effects against various bacterial and viral strains, suggesting their potential use in developing new antimicrobial and antiviral agents (Desai et al., 2022).

3. Application in Drug Discovery

• The chemical structure of pyrazole derivatives makes them suitable for drug discovery. Their unique structural features allow for the synthesis of diverse compounds that can be tested for various pharmacological activities, including as potential treatments for diseases like AIDS and diabetes (Ajani et al., 2019).